![molecular formula C20H23N3O2S B4007480 4-(2-ethoxy-1-naphthyl)-N,N,6-trimethyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide](/img/structure/B4007480.png)
4-(2-ethoxy-1-naphthyl)-N,N,6-trimethyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
Overview
Description
4-(2-ethoxy-1-naphthyl)-N,N,6-trimethyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C20H23N3O2S and its molecular weight is 369.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.15109816 g/mol and the complexity rating of the compound is 590. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
A Convenient Synthesis of Thiazolopyrimidines This study focuses on the synthesis of thiazolopyrimidines and related compounds through the reaction of ethyl 4-aryl-6-substituted-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates with various reagents. This research highlights the versatile chemical reactivity and potential for generating diverse molecular structures starting from pyrimidine derivatives (Sherif, Youssef, Mobarak, & Abdel-fattah, 1993).
Synthesis of Pyrano[2,3-d]pyrimidine and Pyrano[3,2-e][1,2,4]triazolo[2,3-c]pyrimidine Derivatives Research on the synthesis of new naphtho[1',2':5,6]pyrano[2,3-d]pyrimidines demonstrates the compound's utility in generating molecules with promising antibacterial activities. This work exemplifies the compound's role in creating biologically active derivatives through various synthetic pathways (El-Agrody et al., 2000).
Biological Activities
Synthesis of Novel Benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines This paper describes the synthesis of derivatives starting from visnaginone and khellinone, leading to compounds with anti-inflammatory and analgesic properties. This research showcases the compound's applicability in developing new therapeutics with significant biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Synthesis and Antiviral Activity of Pyrrolo[2,3-d]pyrimidines A study on the synthesis of pyrrolo[2,3-d]pyrimidine derivatives explored their antiviral activities, highlighting the potential of these compounds in medicinal chemistry, particularly in developing treatments for viral infections (Renau et al., 1996).
Catalytic Synthesis and Environmental Applications
Catalyst-Free One-Pot Synthesis of Diversely Substituted Compounds Research demonstrating a catalyst-free, efficient one-pot synthesis of diversely substituted compounds highlights the compound's utility in environmentally friendly chemical synthesis processes. This approach underscores the importance of developing sustainable and green chemistry methods (Brahmachari & Nayek, 2017).
Properties
IUPAC Name |
4-(2-ethoxynaphthalen-1-yl)-N,N,6-trimethyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S/c1-5-25-15-11-10-13-8-6-7-9-14(13)17(15)18-16(19(24)23(3)4)12(2)21-20(26)22-18/h6-11,18H,5H2,1-4H3,(H2,21,22,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEVZPAPCBBZQQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=CC=CC=C2C=C1)C3C(=C(NC(=S)N3)C)C(=O)N(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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